molecular formula C10H13NO2 B8606661 (5-Cyclopropyl-6-methoxypyridin-2-yl)methanol

(5-Cyclopropyl-6-methoxypyridin-2-yl)methanol

Cat. No.: B8606661
M. Wt: 179.22 g/mol
InChI Key: IPVGQZZHVINXGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Cyclopropyl-6-methoxypyridin-2-yl)methanol is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13NO2

Molecular Weight

179.22 g/mol

IUPAC Name

(5-cyclopropyl-6-methoxypyridin-2-yl)methanol

InChI

InChI=1S/C10H13NO2/c1-13-10-9(7-2-3-7)5-4-8(6-12)11-10/h4-5,7,12H,2-3,6H2,1H3

InChI Key

IPVGQZZHVINXGS-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=N1)CO)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium aluminum hydride (4.44 g) was added in small portions to a solution of ethyl 5-cyclopropyl-6-methoxypyridine-2-carboxylate (17.3 g) in tetrahydrofuran (300 mL) under ice-cooling, and the mixture was stirred at the same temperature for one hour. The reaction solution was poured into a saturated ammonium chloride solution, followed by extraction with ethyl acetate. The organic layer was washed with brine, dried over anhydrous magnesium sulfate and filtered, after which the filtrate was concentrated under reduced pressure to give (5-cyclopropyl-6-methoxypyridin-2-yl)methanol (14.1 g).
Quantity
4.44 g
Type
reactant
Reaction Step One
Quantity
17.3 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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